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Compound of Interest

3-Hydroxy-2-methoxyquinazolin-
Compound Name:

4(3H)-one
CAS No.: 86208-53-9
Cat. No.: B8482028

Get Quote

Executive Summary & Chemical Context

3-Hydroxy-2-methoxyquinazolin-4(3H)-one (CoHsN203; MW: 192.17 g/mol ) represents a
specific subclass of quinazolinones characterized by a cyclic hydroxamic acid moiety
embedded within the pyrimidine ring, flanked by an imidate-like methoxy group at the C2
position.[1]

This structural uniqueness presents distinct spectroscopic signatures:

e Electronic: The N-OH group introduces exchangeable proton dynamics and specific H-
bonding capabilities.[1]

e Resonance: The C2-methoxy group creates a push-pull electronic system with the C4-
carbonyl, influencing chemical shifts significantly compared to 2-alkyl analogs.[1]

 Stability: Unlike 2-unsubstituted hydroxamic acids, the 2-methoxy group blocks certain
tautomeric shifts, locking the molecule predominantly in the N-hydroxy lactam form.[1]
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Structural Representation[1][2][3][4][5][6][7]

o Core Scaffold: Quinazolin-4(3H)-one[1][2][31[4]1[5][6]1[71[8][9][10]
e Substituents: 3-OH (
-hydroxy), 2-OCHs (methoxy)[1]

Synthesis Overview (Provenance)

For Characterization Context Only To ensure the spectra described below are relevant, the
sample must be of high purity (>98%). The typical synthesis involves the cyclization of
anthranilic acid derivatives or methyl anthranilate with N-hydroxy-O-methylisourea equivalents
or sequential methylation of 3-hydroxyquinazoline-2,4(1H,3H)-dione.[1]

o Purity Check: Verify absence of starting material (Anthranilate: ~6.6 ppm doublet) and O-
methylation isomers (O-substituents at C4).[1]

Spectroscopic Characterization Protocols
A. Ultraviolet-Visible Spectroscopy (UV-Vis)

Purpose: Determination of electronic transitions and conjugation length.[1]
e Solvent: Methanol (HPLC Grade).[1]
» Concentration:
M.[1]
o Key Transitions:
o Band | (230-240 nm):

transition of the aromatic benzene ring.

o Band Il (270-280 nm):

transition of the heterocyclic quinazolinone moiety.
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o Band IIl (310-320 nm):

transition involving the C=0 and N-OH lone pairs.[1]

B. Infrared Spectroscopy (FT-IR)

Purpose: Identification of functional groups and H-bonding networks.[1] Method: KBr Pellet or
ATR (Attenuated Total Reflectance).[1]

Wavenumber (

Functional Group Intensity Description
)
Characteristic of N-
O-H Stretch 3100-3350 Broad/Med OH; broadened by H-
bonding.[1]
Aromatic C-H
C-H Stretch (Ar) 3050-3080 Weak

vibrations.[1]

Methyl group (-OCHs)

C-H Stretch (Alk) 2940-2990 Weak )
asymmetric stretch.[1]

Amide | band (lactam
carbonyl).[1] Slightly

C=0 Stretch 1665-1685 Strong lower

due to N-OH

conjugation.

_ Ring C=N stretch at
C=N Stretch 1605-1620 Medium -
position 2.[1]

Aryl/Imidate ether C-O

C-O Stretch 1250-1280 Strong
stretch.[1]

Characteristic N-O
N-O Stretch 940-980 Medium single bond vibration.

[1]

C. Nuclear Magnetic Resonance (NMR)
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Purpose: Definitive structural elucidation.[1] Solvent: DMSO-

is preferred over CDCI

to solubilize the polar N-OH group and prevent aggregation.[1]

1.

H NMR (400 MHz, DMSO-

)

o Key Diagnostic: The disappearance of the N-H signal (usually ~12 ppm in quinazolinones)
and appearance of the N-OH signal.[1]
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Shift (
Position Multiplicity Integration Assignment
» Ppm)
Exchangeable
_ with D20.[1]
N-OH 10.8-115 Broad Singlet 1H )
Highly
deshielded.
Peri-position to
Doublet ( C=0: most
H-5 8.10-8.15 1H _
Hz) deshielded
aromatic.[1]
Triplet ( Aromatic ring.[1]
H-7 7.75-7.85 1H
Hz) [41
Doublet (
H-8 7.60-7.70 1H Aromatic ring.[1]
Hz)
Triplet (
H-6 7.45-7.55 1H Aromatic ring.[1]
Hz)
Methoxy group
2-OCHs 4.05-4.15 Singlet 3H attached to C2
(Imidate-like).[1]
2-

C NMR (100 MHz, DMSO-

)

¢ Key Diagnostic: Distinction between C4 (carbonyl) and C2 (imidate carbon).[1]
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Shift (
Carbon Type Notes
» PpmM)
Carbonyl carbon.[1][8]
C-4 158.5 - 160.0 C=0[1]
[11]
Attached to OMe and
C-2 155.0 - 157.0 C=N N-OH; highly
deshielded.
Junction carbon (N-
C-8a 146.0 — 148.0 Quaternary )
side).[1]
C-7 134.0-135.0 CH Aromatic.
C-5 126.0 - 127.0 CH Aromatic.
C-8 125.5-126.5 CH Aromatic.
C-6 126.0-127.0 CH Aromatic.
Junction carbon (C=0
C-4a 119.0-121.0 Quaternary ]
side).[1]
OCHs 55.5-57.0 CHs Methoxy carbon.[1]

D. Mass Spectrometry (HRMS-ESI)

Purpose: Confirmation of molecular formula and fragmentation analysis.[1]

« lonization: Electrospray lonization (ESI), Positive Mode (
).

e Calculated Mass (
): 193.0613 Da.[1]

Fragmentation Pathway (MS/MS):

e Precursor:
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193 (
).
e Loss of Oxygen/Hydroxyl: Loss of 16/17 Da is common in N-oxides/N-hydroxy compounds
176/177.[1]
e Loss of Methoxy: Loss of
(31 Da)
162.[1]

» RDA Cleavage: Retro-Diels-Alder cleavage of the pyrimidine ring is less common but can
yield benzonitrile fragments (

103).[1]

Visualization of Characterization Logic

The following diagram illustrates the logical workflow for confirming the structure, distinguishing
it from common impurities like the O-methyl isomer (4-methoxy) or the 2,4-dione tautomer.
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Yes

3. 1H NMR (DMSO-d6)
Definitive Structure

Check Functional Groups

IR: OH present?
(3100-3350 cm-1)

Crude Sample
(3-Hydroxy-2-methoxyquinazolin-4(3H)-one)

1. HRMS (ESI+)
Target: m/z 193.06

Mass Match?
(193.06 + 5ppm)

Yes

2. FT-IR Analysis

o (Possible 4-OMe isomer)

No

Is OH absent? -> O-Methyl Isomer

Impurity Check:

NMR: N-OH Signal?
(10.8-11.5 ppm)

Yes

No (Possible Hydrolysis)

CONFIRMED STRUCTURE
3-Hydroxy-2-methoxy...

Impurity Check:
Is OMe absent? -> 2,4-Dione

REJECT / RE-PURIFY
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Caption: Step-by-step decision tree for the spectroscopic validation of 3-Hydroxy-2-
methoxyquinazolin-4(3H)-one, highlighting critical checkpoints for impurity exclusion.

Experimental Causality & Troubleshooting
Why DMSO- ?

Chloroform (

) is often insufficient for 3-hydroxyquinazolinones due to the strong intermolecular hydrogen
bonding of the N-OH group, which leads to line broadening or precipitation.[1] DMSO disrupts
these intermolecular bonds, sharpening the signals and allowing the N-OH proton to be
observed as a distinct singlet.

Distinguishing Isomers

A common synthetic byproduct is 4-methoxyquinazolin-2(1H)-one (the O-alkylation at C4
instead of C2, or tautomeric variation).[1]

o Target Molecule: C=0 at ~160 ppm, C-OMe at ~156 ppm.[1]
e Isomer (4-OMe): C-OMe at ~165 ppm (C4), C=0 at ~150 ppm (C2).[1]

o« HMBC (Heteronuclear Multiple Bond Correlation): This 2D NMR technique is the gold
standard. In the target molecule, the Methoxy protons (

4.1) will show a correlation to the C2 carbon (

156). In the isomer, they would correlate to C4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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